N-(3-(dimethylamino)propyl)-4-fluoro-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-4-fluoro-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C20H22FN3O2S.ClH/c1-23(2)12-5-13-24(19(25)14-8-10-15(21)11-9-14)20-22-18-16(26-3)6-4-7-17(18)27-20;/h4,6-11H,5,12-13H2,1-3H3;1H
• InChI Key: LYOCEDSUWJOXCH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)OC)C(=O)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C20H23ClFN3O2S
• Molecular Weight: 423.9 g/mol

Description

“N-(3-(dimethylamino)propyl)-4-fluoro-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride” is a complex organic compound. It seems to contain a benzothiazole ring, which is a heterocyclic compound.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibiting properties on carbon steel in acidic environments. These inhibitors show high efficiency, possibly through physical and chemical adsorption onto the metal surface, suggesting potential applications in corrosion protection strategies (Hu et al., 2016).

Antimicrobial and Anticancer Activities

Derivatives of benzothiazole have been synthesized and tested for antimicrobial and anticancer activities. Some compounds exhibit significant inhibition against various microorganisms and cancer cell lines, indicating their potential in developing new therapeutic agents (Deep et al., 2016).

Antipsychotic Potential

Research on N,N-dimethylamino benzamide derivatives related to thiazole and thiazoline structures has shown promising anti-inflammatory activity without adverse effects on myocardial function. These findings highlight the therapeutic potential of these compounds in treating inflammation and possibly other conditions (Lynch et al., 2006).

Mechanism of Action

Target of Action

The primary targets of this compound are the cyclooxygenase enzymes (COX-1 and COX-2) . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation .

Mode of Action

The compound interacts with its targets (COX-1 and COX-2) by inhibiting their peroxidase activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing the inflammatory response .

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting COX-1 and COX-2, it disrupts the production of prostaglandins from arachidonic acid . This disruption leads to a decrease in inflammation, as prostaglandins are responsible for promoting inflammation .

Result of Action

The compound’s action results in a reduction of the inflammatory response . By inhibiting COX-1 and COX-2, it decreases the production of prostaglandins, leading to less inflammation . In vitro studies have shown that the compound can inhibit albumin denaturation, further demonstrating its anti-inflammatory properties .